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  3. methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate is a natural product found in Cleonia lusitanica with data available.
Brand Name: Vulcanchem
CAS No.: 19907-21-2
VCID: VC20775439
InChI: InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,17H,1,7-14H2,2-5H3/t17-,19+,20-,21-/m1/s1
SMILES: CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol

methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate

CAS No.: 19907-21-2

Cat. No.: VC20775439

Molecular Formula: C21H32O2

Molecular Weight: 316.5 g/mol

* For research use only. Not for human or veterinary use.

methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate - 19907-21-2

Specification

Description methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate is a natural product found in Cleonia lusitanica with data available.
CAS No. 19907-21-2
Molecular Formula C21H32O2
Molecular Weight 316.5 g/mol
IUPAC Name methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
Standard InChI InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,17H,1,7-14H2,2-5H3/t17-,19+,20-,21-/m1/s1
Standard InChI Key GTFNGUBYWRFHMR-GFOJFJKKSA-N
Isomeric SMILES C[C@@]1(CCC2=C(C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)OC)C)C=C
SMILES CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C
Canonical SMILES CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C

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